N-[(3-fluorophenyl)methyl]oxepan-4-amine

• IUPAC Name: N-[(3-fluorophenyl)methyl]oxepan-4-amine
• InChI: InChI=1S/C13H18FNO/c14-12-4-1-3-11(9-12)10-15-13-5-2-7-16-8-6-13/h1,3-4,9,13,15H,2,5-8,10H2
• InChI Key: BGNSMXJZUDYHKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCOC1)NCC2=CC(=CC=C2)F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

N-[(3-fluorophenyl)methyl]oxepan-4-amine, also known as FPEA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. FPEA belongs to the class of compounds known as amphetamines, which are known to have stimulant effects on the central nervous system.

Mechanism of Action

N-[(3-fluorophenyl)methyl]oxepan-4-amine works by increasing the release of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in regulating mood, attention, and motivation, among other functions.
Biochemical and Physiological Effects:
N-[(3-fluorophenyl)methyl]oxepan-4-amine has been shown to have a variety of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature, as well as to decrease appetite and increase wakefulness.

Advantages and Limitations for Lab Experiments

N-[(3-fluorophenyl)methyl]oxepan-4-amine has a number of advantages and limitations for use in laboratory experiments. One advantage is that it has a well-defined mechanism of action, which makes it a useful tool for studying the effects of neurotransmitters on the brain. However, one limitation is that it can be difficult to control the dose and duration of exposure, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-[(3-fluorophenyl)methyl]oxepan-4-amine. One area of interest is its potential use in the treatment of ADHD, as it has been shown to improve attention and focus in animal models. Another area of interest is its potential use as a cognitive enhancer, as it has been shown to improve memory and learning in animal models. Additionally, further research is needed to determine the long-term effects of N-[(3-fluorophenyl)methyl]oxepan-4-amine on the brain and other organs.

Synthesis Methods

N-[(3-fluorophenyl)methyl]oxepan-4-amine can be synthesized using a variety of methods, including using oxepan-4-one and 3-fluorobenzylamine as starting materials. The synthesis involves several steps, including the formation of an intermediate compound, which is then further reacted to yield N-[(3-fluorophenyl)methyl]oxepan-4-amine.

Scientific Research Applications

N-[(3-fluorophenyl)methyl]oxepan-4-amine has been the subject of scientific research due to its potential therapeutic properties. It has been studied for its potential use in the treatment of various disorders, including attention deficit hyperactivity disorder (ADHD), narcolepsy, and obesity.